5-iodo-1H-imidazole-2-carbonitrile
Description
5-Iodo-1H-imidazole-2-carbonitrile is a halogenated imidazole derivative featuring an iodine atom at position 5 and a nitrile group at position 2. This compound is of interest in pharmaceutical and materials science due to the unique electronic and steric properties imparted by the iodine substituent.
Properties
Molecular Formula |
C4H2IN3 |
|---|---|
Molecular Weight |
218.98 g/mol |
IUPAC Name |
5-iodo-1H-imidazole-2-carbonitrile |
InChI |
InChI=1S/C4H2IN3/c5-3-2-7-4(1-6)8-3/h2H,(H,7,8) |
InChI Key |
LJMJIXPLQYFCOZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(NC(=N1)C#N)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Physicochemical Properties
- Melting Points : While 4-methyl-1H-imidazole-5-carbaldehyde has a reported mp of 165–166°C , the iodine in the target compound likely increases molecular weight and melting point, though exact data are unavailable.
- Solubility: The nitrile group in the target compound may reduce aqueous solubility compared to amino-substituted analogs but improve organic solvent compatibility .
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